1-Formyl-3-oxopiperazine

• Molecular Formula: C5H8N2O2
• Molecular Weight: 128.13 g/mol
• IUPAC Name: 3-oxopiperazine-1-carbaldehyde
• InChI: InChI=1S/C5H8N2O2/c8-4-7-2-1-6-5(9)3-7/h4H,1-3H2,(H,6,9)
• InChI Key: OJKQOOBAMDKEDK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC(=O)N1)C=O

Description

1-Formyl-3-oxopiperazine is a useful research compound. Its molecular formula is C5H8N2O2 and its molecular weight is 128.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 80 ml of formic acid was added 28 ml of acetic anhydride at room temperature, and the mixture was stirred at 60° C. for 20 minutes. After stirring at room temperature for further 15 minutes, the reaction mixture was added dropwise to a solution of 4.2 g of 2-oxopiperazine in 400 ml of methylene chloride at 0° C. over a period of 1.25 hours, and the resulting mixture was stirred at 0° C. for further 30 minutes. The solvent was removed by distillation under reduced pressure, and the residue thus obtained was recrystallized from acetone/hexane to give 3.0 g (56%) of 1-formyl-3-oxopiperazine.